2-Azaspiro[4.4]nonan-6-one hydrochloride

• Molecular Formula: C8H14ClNO
• Molecular Weight: 175.65 g/mol
• IUPAC Name: 2-azaspiro[4.4]nonan-9-one;hydrochloride
• InChI: InChI=1S/C8H13NO.ClH/c10-7-2-1-3-8(7)4-5-9-6-8;/h9H,1-6H2;1H
• InChI Key: YYQLAAXNSBXZHY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2(C1)CCNC2.Cl

Description

2-Azaspiro[4.4]nonan-6-one hydrochloride is a chemical compound with a unique spirocyclic structure. It is characterized by a spiro-connected azaspiro ring system, which includes a nitrogen atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Azaspiro[4.4]nonan-6-one hydrochloride typically involves the formation of the spirocyclic ring system through a series of chemical reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often involve the use of specific catalysts and solvents to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in its hydrochloride salt form .

Chemical Reactions Analysis

Types of Reactions

2-Azaspiro[4.4]nonan-6-one hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and substitution reagents like alkyl halides. The reaction conditions may vary depending on the desired product and the specific reaction being carried out .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions may result in the formation of new spirocyclic compounds with different functional groups .

Scientific Research Applications

2-Azaspiro[4.4]nonan-6-one hydrochloride has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-Azaspiro[4.4]nonan-6-one hydrochloride involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

2-Azaspiro[4.4]nonan-3-one: Another spirocyclic compound with a similar structure but different functional groups.

1,7-Diazaspiro[4.4]nonan-6-one hydrochloride: A compound with two nitrogen atoms in the spirocyclic ring system.

2-Methyl-7-azaspiro[3.5]nonan-2-ol hydrochloride: A spirocyclic compound with a different ring size and functional groups.

Uniqueness

2-Azaspiro[4.4]nonan-6-one hydrochloride is unique due to its specific spirocyclic structure and the presence of a nitrogen atom in the ring system. This structural feature imparts distinct chemical and biological properties, making it valuable for various applications in research and industry .